Cas no 122384-65-0 (Formamide,N-[[5-(1-methylethyl)-1,2,4-oxadiazol-3-yl]methyl]-)

• Product Name: Formamide,N-[[5-(1-methylethyl)-1,2,4-oxadiazol-3-yl]methyl]-
• CAS No: 122384-65-0
• MF: C₇H₁₁N₃O₂
• MW: 169.181141138077
• CID: 104512
• PubChem ID: 10844852
• Update Time: 2025-04-18

Formamide,N-[[5-(1-methylethyl)-1,2,4-oxadiazol-3-yl]methyl]- Chemical and Physical Properties

Names and Identifiers

• Formamide,N-[[5-(1-methylethyl)-1,2,4-oxadiazol-3-yl]methyl]-
• 3-[(N-formylamino)methyl]-5-isopropyl-1,2,4-oxadiazole
• Formamide, N-[[5-(1-methylethyl)-1,2,4-oxadiazol-3-yl]methyl]- (9CI)
• N-((5-isopropyl-1,2,4-oxadiazol-3-yl)methyl)formamide
• FT-0728260
• 122384-65-0
• SCHEMBL9049350
• N-[(5-propan-2-yl-1,2,4-oxadiazol-3-yl)methyl]formamide

• Inchi： 1S/C7H11N3O2/c1-5(2)7-9-6(10-12-7)3-8-4-11/h4-5H,3H2,1-2H3,(H,8,11)
• InChI Key： INXAEIKSZDDPIR-UHFFFAOYSA-N
• SMILES： O1C(C(C)C)=NC(CNC=O)=N1

Computed Properties

• Exact Mass: 169.08523
• Monoisotopic Mass: 169.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 68Ų

Experimental Properties

• PSA: 68.02